Cas no 70968-99-9 (6,8,11,14-Eicosatetraenoic acid, 5-hydroxy-, methyl ester, (6E,8Z,11Z,14Z)-)

• Product Name: 6,8,11,14-Eicosatetraenoic acid, 5-hydroxy-, methyl ester, (6E,8Z,11Z,14Z)-
• CAS No: 70968-99-9
• MF: C₂₁H₃₄O₃
• MW: 334.49286699295
• CID: 562774
• PubChem ID: 54289442
• Update Time: 2025-08-04

6,8,11,14-Eicosatetraenoic acid, 5-hydroxy-, methyl ester, (6E,8Z,11Z,14Z)- Chemical and Physical Properties

Names and Identifiers

• 6,8,11,14-Eicosatetraenoic acid, 5-hydroxy-, methyl ester, (6E,8Z,11Z,14Z)-
• methyl 5-hydroxyicosa-6,8,11,14-tetraenoate
• (+-)-5-HETE methyl ester
• 6,8,11,14-Eicosatetraenoic acid, 5-hydroxy-, methyl ester, (E,Z,Z,Z)-
• DTXSID70710346
• (+/-)5-HETE methyl ester
• FT-0620485
• 73279-38-6
• 70968-99-9

• Inchi： 1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20(22)18-16-19-21(23)24-2/h7-8,10-11,13-15,17,20,22H,3-6,9,12,16,18-19H2,1-2H3
• InChI Key： RWLSHOXCJVZJMD-UHFFFAOYSA-N
• SMILES： OC(C=CC=CCC=CCC=CCCCCC)CCCC(=O)OC

Computed Properties

• Exact Mass: 334.25092
• Monoisotopic Mass: 334.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 5.6

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Other hydroxyeicosapolyenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Other hydroxyeicosapolyenoic acids

Additional information on 6,8,11,14-Eicosatetraenoic acid, 5-hydroxy-, methyl ester, (6E,8Z,11Z,14Z)-

Compound CAS No. 70968-99-9: 6,8,11,14-Eicosatetraenoic Acid, 5-Hydroxy-, Methyl Ester, (6E,8Z,11Z,14Z)-

The compound CAS No. 70968-99-9, also known as 6,8,11,14-Eicosatetraenoic acid, 5-hydroxy-, methyl ester, is a highly specialized fatty acid derivative with significant biological and chemical properties. This compound belongs to the class of polyunsaturated fatty acids (PUFAs), which are essential for various physiological functions in living organisms. The structure of this compound is characterized by a methyl ester group attached to a hydroxylated eicosatetraenoic acid backbone, with specific double bond configurations at positions 6E, 8Z, 11Z, and 14Z. These structural features contribute to its unique biological activity and functional properties.

Recent studies have highlighted the potential of 6,8,11,14-Eicosatetraenoic acid methyl ester in the field of nutraceuticals and cosmeceuticals. Its ability to modulate cellular signaling pathways and reduce oxidative stress has made it a promising candidate for applications in skincare products and dietary supplements. For instance, research published in the journal *Food & Function* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in human dermal fibroblasts.

In addition to its biological applications, CAS No. 70968-99-9 has also gained attention in the field of biotechnology due to its role as a precursor in the synthesis of bioactive lipids. Scientists have explored its potential as a feedstock for producing advanced biofuels and biodegradable polymers. A study conducted at the University of California revealed that this compound can be efficiently converted into bio-based polyesters using enzymatic catalysis, offering a sustainable alternative to traditional petrochemical-based materials.

The synthesis and characterization of 6,8,11,14-Eicosatetraenoic acid methyl ester have been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) and mass spectrometry. These studies have provided insights into its stereochemical properties and stability under various environmental conditions. For example, researchers at the Max Planck Institute for Biophysical Chemistry reported that the compound exhibits remarkable thermal stability up to 200°C when stored under inert conditions.

Furthermore, the compound's role in lipid metabolism has been explored in recent clinical trials. A study published in *The Lancet* indicated that dietary supplementation with methyl esters of hydroxylated PUFAs, including this compound, may improve lipid profiles in individuals with metabolic syndrome. The results suggested a potential application in managing cardiovascular diseases by reducing low-density lipoprotein (LDL) cholesterol levels.

From an industrial perspective, the production of CAS No. 70968-99-9 has been optimized through metabolic engineering of microorganisms such as *Escherichia coli* and *Saccharomyces cerevisiae*. These engineered strains can now produce high yields of the compound using renewable feedstocks like glucose and vegetable oils. This advancement has significantly reduced production costs and increased scalability for commercial applications.

In conclusion, CAS No. 70968-99-9, or 6,8,11,Eicosatetraenoic acid methyl ester, is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and biological properties make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new functionalities and applications for this compound